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Compound of Interest

Compound Name: Yukocitrine

Cat. No.: B13436255 Get Quote

Introduction

Yukocitrine is a novel, high-performance fluorescent probe engineered for exceptional

brightness and photostability, making it an ideal candidate for a wide range of applications in

fluorescence microscopy, particularly for live-cell imaging and tracking of dynamic cellular

processes. Its unique spectral properties and low cytotoxicity allow for prolonged imaging with

minimal impact on cellular health. These application notes provide an overview of

Yukocitrine's properties, detailed protocols for its use, and examples of its application in

cellular imaging.

Photophysical Properties
The spectral characteristics of Yukocitrine make it compatible with common laser lines and

filter sets. A summary of its key photophysical properties is provided below.
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Property Value

Excitation Maximum (λex) 488 nm

Emission Maximum (λem) 515 nm

Molar Extinction Coefficient 85,000 M⁻¹cm⁻¹

Quantum Yield (Φ) 0.92

Photostability High

Solubility Water, DMSO

Cytotoxicity Low

Applications in Fluorescence Microscopy
Yukocitrine's bright green fluorescence and high signal-to-noise ratio make it suitable for

various fluorescence microscopy techniques.[1][2][3]

Live-Cell Imaging: The low cytotoxicity of Yukocitrine allows for long-term imaging of cellular

dynamics without inducing significant cellular stress.

Cytoskeletal Staining: Yukocitrine can be conjugated to molecules that specifically bind to

cytoskeletal components, such as actin filaments or microtubules, enabling visualization of

cytoskeletal rearrangements.

Organelle Tracking: When coupled with organelle-specific targeting moieties, Yukocitrine
can be used to label and track the movement and morphology of organelles like

mitochondria and lysosomes.

High-Resolution Microscopy: Its high photostability makes Yukocitrine a suitable probe for

super-resolution microscopy techniques, such as STED and SIM, allowing for imaging

beyond the diffraction limit of light.

Experimental Protocols
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Protocol 1: General Staining of Live Cells with
Yukocitrine
This protocol provides a general procedure for staining live mammalian cells with Yukocitrine.

Optimal staining concentrations and incubation times may vary depending on the cell type and

experimental conditions.

Materials:

Yukocitrine stock solution (1 mM in DMSO)

Live cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Phosphate-buffered saline (PBS)

Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP channel)

Procedure:

Cell Preparation: Culture cells to the desired confluency on a suitable imaging vessel.

Staining Solution Preparation: Prepare a working solution of Yukocitrine by diluting the 1

mM stock solution in pre-warmed complete cell culture medium to a final concentration of 1-

10 µM.

Cell Staining: Remove the culture medium from the cells and wash once with PBS. Add the

Yukocitrine staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂

incubator.

Washing: Remove the staining solution and wash the cells two to three times with pre-

warmed complete cell culture medium or PBS to remove any unbound dye.

Imaging: Add fresh, pre-warmed culture medium to the cells. Image the stained cells using a

fluorescence microscope with the appropriate excitation and emission filters for green

fluorescence.
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Experimental Workflow for Live-Cell Staining with Yukocitrine
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Workflow for staining live cells with Yukocitrine.

Application in Studying Signaling Pathways
Yukocitrine can be a valuable tool for dissecting complex cellular signaling pathways. For

instance, by conjugating Yukocitrine to a specific antibody or protein that recognizes a
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phosphorylated (activated) form of a signaling protein, researchers can visualize the spatio-

temporal dynamics of signal transduction in real-time.

Below is a hypothetical signaling pathway where Yukocitrine could be employed to monitor the

activation of a downstream effector. In this example, an extracellular ligand binds to a G-protein

coupled receptor (GPCR), initiating a signaling cascade that leads to the activation of a kinase,

which in turn phosphorylates a transcription factor. A Yukocitrine-labeled probe could be used

to detect the phosphorylated transcription factor as it translocates to the nucleus.
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Hypothetical Signaling Pathway Monitored by Yukocitrine
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Yukocitrine probe targeting an activated transcription factor.
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Drug Development Applications
In the context of drug development, Yukocitrine-based assays can be developed for high-

throughput screening (HTS) of compound libraries. For example, a cell-based assay could be

designed to screen for drugs that inhibit the signaling pathway described above. A decrease in

the nuclear fluorescence from the Yukocitrine-labeled probe would indicate that a compound

is effective in blocking the pathway. This provides a robust and visually intuitive method for

identifying potential therapeutic candidates.[4][5]

Disclaimer: Yukocitrine is a hypothetical product for illustrative purposes. The protocols and

data presented are based on general principles of fluorescence microscopy and are intended

to serve as a template. Researchers should always optimize protocols for their specific

experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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